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Compound of Interest

Compound Name: (2S,4R)-Fosinopril Sodium Salt

CAS No.: 1356353-41-7

Cat. No.: B1146602

Get Quote

Executive Summary & Immediate Action
Status: Hazardous Pharmaceutical Waste (Bioactive) Primary Hazard: Reproductive Toxicity &

Aquatic Toxicity Disposal Method: High-Temperature Incineration (Destruction Efficiency

>99.99%)

For researchers handling (2S,4R)-Fosinopril Sodium (CAS: 88889-14-9), standard laboratory

trash disposal is strictly prohibited. As a potent Angiotensin-Converting Enzyme (ACE) inhibitor

containing a phosphinic acid moiety, this compound requires specific segregation to prevent

environmental bioaccumulation and inadvertent personnel exposure.

Immediate Directives:

DO NOT dispose of down the drain or sink.

DO NOT mix with oxidizing agents or strong acids in waste streams.

DO segregate as "Trace Chemotherapy/Toxic Pharmaceutical Waste" (Blue or White bin

protocols depending on facility).
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Chemical Profile & Hazard Identification
To manage waste effectively, one must understand the physicochemical stability of the

compound. Fosinopril sodium is relatively stable in solid form but hydrolyzes in aqueous

environments to Fosinoprilat (the active diacid), which retains biological activity.

Physicochemical Data Table
Parameter Specification Disposal Implication

Compound Name (2S,4R)-Fosinopril Sodium Salt Identify on all waste tags.

Molecular Formula C30H45NNaO7P
Contains Phosphorus; requires

incineration.

Solubility
Soluble in water (>100

mg/mL), Methanol

Aqueous spills spread rapidly;

containment is priority.

GHS Classification
Repr. 1B (May damage

fertility/unborn child)

Zero-tolerance for dust

generation during disposal.

Environmental Fate Toxic to aquatic life (H411)
Strict Zero-Discharge policy for

drains.

RCRA Status (USA)
Non-Listed (Process as

Hazardous Pharm Waste)

Must follow 40 CFR Part 266

Subpart P logic.

Waste Stream Segregation Logic
Effective disposal begins with segregation at the point of generation. Mixing Fosinopril Sodium

with incompatible solvents (e.g., strong oxidizers) can result in hazardous byproducts.

Workflow Visualization: Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct waste stream based

on the physical state of the residue.
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Waste Generation:
(2S,4R)-Fosinopril Na

Determine Physical State

Solid Waste
(Powder, contaminated gloves, weighing boats)

Liquid Waste
(Mother liquor, HPLC effluent)

Double Bag (LDPE)
Label: 'Toxic Pharm Waste'

Solvent Composition?

Final Fate:
High-Temp Incineration

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Methanol, Water, DMSO)

Segregated Carboy A Segregated Carboy B
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Figure 1: Decision logic for segregating Fosinopril Sodium waste streams to ensure regulatory

compliance and safety.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Solids)
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Rationale: Solid powders pose an inhalation risk and a dust contamination hazard. Double-

bagging prevents rupture during transport to the incinerator.

PPE Requirement: Wear nitrile gloves (double gloving recommended), lab coat, and safety

goggles. If handling bulk powder (>1g), use a P95/P100 respirator or work inside a fume

hood.

Containment:

Place the substance or contaminated item (weigh boats, paper towels) into a clear

polyethylene bag (4 mil thickness minimum).

Seal the bag with tape or a zip tie.

Place the first bag into a second bag (Double Containment).

Labeling:

Affix a Hazardous Waste Label.

Constituents: Write "(2S,4R)-Fosinopril Sodium".

Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Place the sealed bag into the designated Solid Pharmaceutical Waste Drum (often

Black or White barrel depending on vendor, e.g., Stericycle or Veolia).

Protocol B: Liquid Waste (Solutions & HPLC Effluent)
Rationale: Fosinopril Sodium is soluble in water and methanol. It must be incinerated. Do not

rely on chemical deactivation (e.g., bleach) as the phosphinic moiety may degrade into

environmentally persistent phosphorus compounds.

Segregation: Determine if the carrier solvent is halogenated (e.g., Dichloromethane) or non-

halogenated (e.g., Methanol, Water).

Collection:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use HDPE (High-Density Polyethylene) carboys. Glass is acceptable but poses a

breakage risk.

Leave 10% headspace in the container to allow for thermal expansion.

Labeling:

List all solvents by percentage (e.g., "Methanol 90%, Water 10%").

Explicitly list: "Trace Fosinopril Sodium (<1%)".

Final Disposal: Cap tightly. Request pickup by EHS for Fuel Blending or Incineration.

Accidental Release Measures (Spill Response)
In the event of a spill, speed is critical to prevent the powder from becoming airborne or the

liquid from entering floor drains.

Spill Response Workflow

1. Alert & Isolate
Notify personnel, mark area

2. Don PPE
Gloves, Goggles, N95 Mask

3. Containment
Cover with absorbent pads

4. Decontaminate
Clean with soap/water

(Avoid organic solvents initially)

5. Disposal
Treat cleanup materials

as Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step emergency response protocol for Fosinopril Sodium spills.

Decontamination Specifics:

Solid Spill: Do not dry sweep. Cover with wet paper towels (water) to dampen the powder,

then wipe up to prevent dust generation.

Surface Cleaning: After removing the bulk material, wash the surface with a 1% aqueous

detergent solution. Follow with a water rinse.
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Verification: If available, use UV light (254 nm) to check for fluorescence residue, although

Fosinopril absorption is weak compared to other aromatics; visual inspection for white

powder residue is standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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